Cas no 1075185-73-7 (Doxepin-N-β-D-Glucuronide)

• Product Name: Doxepin-N-β-D-Glucuronide
• CAS No: 1075185-73-7
• MF: C₂₅H₂₉NO₇
• MW: 455.500267744064
• CID: 1061679
• Update Time: 2025-06-13

Doxepin-N-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Doxepin-N-β-D-Glucuronide

• Inchi： 1S/C25H29NO7/c1-26(2,24-22(29)20(27)21(28)23(33-24)25(30)31)13-7-11-17-16-9-4-3-8-15(16)14-32-19-12-6-5-10-18(17)19/h3-6,8-12,20-24,27-29H,7,13-14H2,1-2H3/b17-11+/t20-,21-,22+,23-,24?/m0/s1
• InChI Key： HIWVLLQQFXUDIX-MPGNAKSYSA-N
• SMILES： C(=C1/C2=CC=CC=C2OCC2=CC=CC=C/12)\CC[N+](C1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)[O-])O1)O)(C)C

Additional information on Doxepin-N-β-D-Glucuronide

Recent Advances in the Study of Doxepin-N-β-D-Glucuronide (CAS: 1075185-73-7): A Comprehensive Research Brief

Doxepin-N-β-D-Glucuronide (CAS: 1075185-73-7) is a glucuronide conjugate of doxepin, a tricyclic antidepressant widely used in clinical practice. This metabolite has garnered significant attention in recent years due to its implications in drug metabolism, pharmacokinetics, and therapeutic monitoring. The latest research has focused on elucidating its formation pathways, biological activity, and potential clinical applications, providing valuable insights for both academic and industrial stakeholders in the chemical, biological, and pharmaceutical fields.

Recent studies have employed advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and nuclear magnetic resonance (NMR), to characterize the structural and functional properties of Doxepin-N-β-D-Glucuronide. These investigations have revealed that the glucuronidation of doxepin, primarily mediated by UDP-glucuronosyltransferase (UGT) enzymes, plays a critical role in its elimination and detoxification. Furthermore, the metabolite's stability and solubility profiles have been extensively studied, highlighting its significance in drug formulation and delivery systems.

One of the key findings from recent research is the role of Doxepin-N-β-D-Glucuronide in personalized medicine. Pharmacogenomic studies have identified genetic polymorphisms in UGT enzymes that influence the metabolic conversion of doxepin to its glucuronide form. These findings have important implications for optimizing dosing regimens and minimizing adverse effects in patients with varying metabolic capacities. Additionally, the metabolite's potential as a biomarker for therapeutic drug monitoring (TDM) has been explored, offering a non-invasive approach to assess patient compliance and treatment efficacy.

In the context of drug development, Doxepin-N-β-D-Glucuronide has been investigated for its pharmacological activity. While traditionally considered an inactive metabolite, emerging evidence suggests that it may possess modulatory effects on neurotransmitter systems, albeit with lower potency compared to the parent compound. This has sparked interest in exploring its therapeutic potential, particularly in conditions where prolonged drug action is desirable. Moreover, the metabolite's role in drug-drug interactions (DDIs) has been examined, with studies identifying potential risks when doxepin is co-administered with other glucuronidated drugs.

The synthesis and large-scale production of Doxepin-N-β-D-Glucuronide have also been areas of active research. Recent advancements in biocatalytic methods, including the use of recombinant UGT enzymes and immobilized enzyme systems, have improved the efficiency and yield of glucuronide synthesis. These developments are critical for ensuring the availability of high-quality reference standards, which are essential for analytical and clinical applications. Furthermore, the metabolite's stability under various storage conditions has been characterized, providing guidelines for its handling and preservation in laboratory and clinical settings.

Looking ahead, future research directions may include the exploration of Doxepin-N-β-D-Glucuronide's role in novel therapeutic strategies, such as prodrug design and targeted drug delivery. Additionally, the integration of omics technologies (e.g., metabolomics and proteomics) could provide a more comprehensive understanding of its biological impact. As the field continues to evolve, the insights gained from these studies will undoubtedly contribute to the advancement of chemical, biological, and pharmaceutical sciences, ultimately improving patient outcomes.